Cas no 1235268-53-7 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 1235268-53-7
• MF: C₁₉H₂₈N₂O₅S
• MW: 396.501024246216
• CID: 6057520
• PubChem ID: 49692297
• Update Time: 2025-07-17

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide
• VU0631710-1
• 1235268-53-7
• F5033-7005
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(3,4-dimethoxyphenyl)acetamide
• AKOS024492537
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C19H28N2O5S/c1-25-17-6-3-15(11-18(17)26-2)12-19(22)20-13-14-7-9-21(10-8-14)27(23,24)16-4-5-16/h3,6,11,14,16H,4-5,7-10,12-13H2,1-2H3,(H,20,22)
• InChI Key： LZEKTBMHOLXLFF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(CC2C=CC(=C(C=2)OC)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.17189317g/mol
• Monoisotopic Mass: 396.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide

Introduction to N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide (CAS No: 1235268-53-7)

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1235268-53-7, this molecule represents a unique combination of structural features that make it particularly intriguing for various applications in medicinal chemistry. The compound's core structure incorporates a cyclopropanesulfonyl group, which is known for its ability to enhance binding affinity and selectivity in drug design. This feature, coupled with the presence of a piperidine ring and a 3,4-dimethoxyphenyl moiety, positions the molecule as a promising candidate for further exploration in therapeutic interventions.

The cyclopropanesulfonyl group is a key structural element that contributes to the compound's pharmacological profile. This moiety is often utilized in the design of bioactive molecules due to its ability to form stable interactions with biological targets. In particular, the sulfonamide functionality within the cyclopropanesulfonyl group can engage in hydrogen bonding, which is crucial for achieving high specificity in drug-receptor interactions. Such interactions are fundamental to the efficacy of pharmaceutical agents, making this structural component highly valuable in the development of new drugs.

The piperidine ring, another critical feature of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide, is widely recognized for its role in enhancing metabolic stability and improving oral bioavailability. Piperidine derivatives are frequently found in approved drugs due to their favorable pharmacokinetic properties. The presence of this ring system in the compound suggests potential advantages in terms of drug-like characteristics, such as solubility and pharmacokinetic behavior.

The 3,4-dimethoxyphenyl group adds another layer of complexity to the molecule's pharmacological potential. This aromatic moiety is known for its ability to modulate biological pathways through selective interactions with enzymes and receptors. The methoxy substituents at the 3rd and 4th positions enhance the lipophilicity of the molecule, which can be advantageous for crossing biological membranes. This feature makes N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide a compelling candidate for further investigation in drug discovery efforts.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The unique structural features of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide position it as a potential lead compound for such applications. For instance, studies have shown that sulfonamide-containing compounds can exhibit inhibitory effects on various kinases and other enzymes implicated in disease pathways. The combination of the cyclopropanesulfonyl, piperidine, and 3,4-dimethoxyphenyl groups may enable this molecule to interact with multiple targets simultaneously, offering a multitargeted approach to therapy.

The pharmacological activity of N-{1-(< strong >cyclopropanesulfonyl)piperidin-4-ylmethyl strong >)}-2-(< strong >3,4-dimethoxyphenyl strong >)acetamide has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of specific enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may interfere with the activity of certain kinases involved in cancer progression. Additionally, its ability to modulate neurotransmitter receptors could make it valuable in addressing neurological disorders.

The synthesis and characterization of N-{1-(< strong >cyclopropanesulfonyl)piperidin-4-ylmethyl strong >)}-2-(< strong >3,4-dimethoxyphenyl strong >)acetamide have been meticulously conducted using advanced synthetic methodologies. The process involves multi-step organic transformations that ensure high purity and yield. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular structure and help validate the synthetic approach.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. N-{1-(< strong >cyclopropanesulfonyl)piperidin-4-ylmethyl strong >)}-2-(< strong >3,4-dimethoxyphenyl strong >)acetamide exemplifies this principle through its well-designed structural features. By incorporating elements known to enhance binding affinity and selectivity, researchers aim to create molecules that are both effective and safe for therapeutic use.

In conclusion, N-{1-(< strong >cyclopropanesulfonyl)piperidin-4-ylmethyl strong >)}-2-(< strong >3,4-dimethoxyphenyl strong >)acetamide (CAS No: < strong >1235268-53-7 strong>) represents a significant advancement in pharmaceutical research. Its unique combination of structural features positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for sulfonamide-containing compounds like this one, their potential impact on human health is likely to grow.